3-[2-hydroxy-3-(2-methylphenoxy)propyl]-1-methyl-2-propyl-3H-benzimidazol-1-ium

• Molecular Formula: C21H27N2O2+
• Molecular Weight: 339.5 g/mol
• IUPAC Name: 1-(2-methylphenoxy)-3-(3-methyl-2-propylbenzimidazol-3-ium-1-yl)propan-2-ol
• InChI: InChI=1S/C21H27N2O2/c1-4-9-21-22(3)18-11-6-7-12-19(18)23(21)14-17(24)15-25-20-13-8-5-10-16(20)2/h5-8,10-13,17,24H,4,9,14-15H2,1-3H3/q+1
• InChI Key: LMBQFKLPVFUKAT-UHFFFAOYSA-N
• SMILES: CCCC1=[N+](C2=CC=CC=C2N1CC(COC3=CC=CC=C3C)O)C

Description

3-[2-hydroxy-3-(2-methylphenoxy)propyl]-1-methyl-2-propyl-3H-benzimidazol-1-ium is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as MBIM and is synthesized using specific methods.

Mechanism of Action

The mechanism of action of MBIM is not fully understood. However, it has been suggested that it acts by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. Additionally, it has been found to scavenge free radicals, which are known to contribute to oxidative stress and inflammation.
Biochemical and Physiological Effects:
MBIM has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and increase the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10). Additionally, it has been found to reduce oxidative stress and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

One of the main advantages of using MBIM in lab experiments is its unique properties, which make it a promising candidate for the development of new drugs. Additionally, it has been found to be relatively safe and well-tolerated in animal studies. However, one of the limitations of using MBIM in lab experiments is its high cost, which may limit its use in large-scale studies.

Future Directions

There are several future directions for the use of MBIM in scientific research. One of the main directions is the development of new drugs for the treatment of various diseases, such as cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of MBIM and its potential applications in other areas of research, such as regenerative medicine and tissue engineering. Finally, more studies are needed to evaluate the safety and efficacy of MBIM in human clinical trials.

Synthesis Methods

MBIM is synthesized using a specific method that involves the reaction of 2-methylphenol and 3-chloropropionic acid. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The resulting product is then further reacted with 1-methyl-2-propylbenzimidazole to produce MBIM.

Scientific Research Applications

MBIM has been widely used in scientific research due to its unique properties. It has been found to exhibit anti-inflammatory, antioxidant, and antibacterial properties. These properties make it a promising candidate for the development of new drugs for the treatment of various diseases, including cancer and neurodegenerative disorders.